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Compound of Interest

Compound Name:
Methyl 4-chloropicolinate

hydrochloride

Cat. No.: B017519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of

Methyl 4-chloropicolinate hydrochloride, a key intermediate in pharmaceutical synthesis.

The data presented herein is essential for researchers and professionals involved in drug

discovery and development, aiding in reaction stoichiometry, analytical method development,

and quality control.

Core Physicochemical Data
The fundamental molecular characteristics of Methyl 4-chloropicolinate and its hydrochloride

salt are summarized below. The hydrochloride salt is often utilized to improve the compound's

stability and solubility in aqueous media, a critical consideration in many experimental and

manufacturing protocols.
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Property Methyl 4-chloropicolinate
Methyl 4-chloropicolinate
hydrochloride

Molecular Formula C7H6ClNO2[1][2][3] C7H7Cl2NO2[4]

Molecular Weight 171.58 g/mol [1][2][3][5] 208.04 g/mol [4]

CAS Number 24484-93-3[1][2][3][5] 176977-85-8[4]

Chemical Structure and Relationship
The relationship between Methyl 4-chloropicolinate and its hydrochloride salt is a simple acid-

base reaction. The basic nitrogen on the pyridine ring of Methyl 4-chloropicolinate is protonated

by hydrochloric acid to form the corresponding salt. This process is illustrated in the logical

diagram below.
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Caption: Formation of the hydrochloride salt.

Experimental Protocols
While specific experimental protocols for the use of Methyl 4-chloropicolinate hydrochloride
are highly application-dependent, a general workflow for its synthesis and purification is

outlined below. This serves as a foundational methodology that can be adapted for specific

research contexts.
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General Experimental Workflow
Esterification of

4-chloropicolinic acid

Reaction with Methanol
and Thionyl Chloride
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4-chloropicolinate

Dissolution in an
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Precipitation and
Filtration

Drying under Vacuum

Purified Methyl 4-chloropicolinate
hydrochloride
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Caption: Synthesis and purification workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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